Cas no 7224-32-0 (3-[3-(dimethylamino)prop-2-enylidene]pentane-2,4-dione)

3-[3-(dimethylamino)prop-2-enylidene]pentane-2,4-dione structure
7224-32-0 structure
Product name:3-[3-(dimethylamino)prop-2-enylidene]pentane-2,4-dione
CAS No:7224-32-0
MF:C10H15NO2
MW:181.231602907181
CID:1753803
PubChem ID:5231447

3-[3-(dimethylamino)prop-2-enylidene]pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-[3-(dimethylamino)prop-2-enylidene]pentane-2,4-dione
    • DTXSID10411825
    • 3-[3-(Dimethylamino)prop-2-en-1-ylidene]pentane-2,4-dione
    • 7224-32-0
    • SCHEMBL13398997
    • Inchi: InChI=1S/C10H15NO2/c1-8(12)10(9(2)13)6-5-7-11(3)4/h5-7H,1-4H3
    • InChI Key: NKUMUPNQCYXVOK-UHFFFAOYSA-N
    • SMILES: CC(=O)C(=CC=CN(C)C)C(=O)C

Computed Properties

  • Exact Mass: 181.11035
  • Monoisotopic Mass: 181.110279
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.8
  • Topological Polar Surface Area: 37.4

Experimental Properties

  • Density: 0.995
  • Boiling Point: 319.7°Cat760mmHg
  • Flash Point: 138.3°C
  • PSA: 37.38
  • LogP: 1.16610

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